Cas no 86873-47-4 (1-Piperazineaceticacid, 4-(2-pyridinyl)-, ethyl ester)

• Product Name: 1-Piperazineaceticacid, 4-(2-pyridinyl)-, ethyl ester
• CAS No: 86873-47-4
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 708629
• PubChem ID: 22199410
• Update Time: 2025-04-19

1-Piperazineaceticacid, 4-(2-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineaceticacid, 4-(2-pyridinyl)-, ethyl ester
• ethyl 2-(4-pyridin-2-ylpiperazin-1-yl)acetate
• PIP007
• AKOS003969781
• 1-Piperazineacetic acid, 4-(2-pyridinyl)-, ethyl ester
• 86873-47-4
• FT-0736143
• ethyl 2-[4-(2-pyridyl)piperazino]acetate
• Ethyl [4-(pyridin-2-yl)piperazin-1-yl]acetate
• DTXSID40623398
• 1-Piperazineacetic acid,4-(2-pyridinyl)-,ethyl ester

• Inchi： 1S/C13H19N3O2/c1-2-18-13(17)11-15-7-9-16(10-8-15)12-5-3-4-6-14-12/h3-6H,2,7-11H2,1H3
• InChI Key： NXVRTQIFASDCHY-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 249.14800
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• PSA: 45.67000
• LogP: 0.76960